Cas no 17692-63-6 (Ethanaminium,N,N-diethyl-2-[[2-hydroxy-2-phenyl-2-(2-thienyl)acetyl]oxy]-N-methyl-, bromide(1:1))

• Product Name: Ethanaminium,N,N-diethyl-2-[[2-hydroxy-2-phenyl-2-(2-thienyl)acetyl]oxy]-N-methyl-, bromide(1:1)
• CAS No: 17692-63-6
• MF: C₁₉H₂₆BrNO₃S
• MW: 428.383643627167
• CID: 144362
• PubChem ID: 71891
• Update Time: 2025-04-19

Ethanaminium,N,N-diethyl-2-[[2-hydroxy-2-phenyl-2-(2-thienyl)acetyl]oxy]-N-methyl-, bromide(1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N-diethyl-2-[[2-hydroxy-2-phenyl-2-(2-thienyl)acetyl]oxy]-N-methyl-, bromide(1:1)
• Ethanaminium,N,N-diethyl-2-[[2-hydroxy-2-phenyl-2-(2-thienyl)acetyl]oxy]-N-methyl-, bromide(1:...
• oxitefonium bromide
• Diaethyl-[2-(hydroxy-phenyl-[2]thienyl-acetoxy)-aethyl]-methyl-ammonium,Bromid
• diethyl-[2-(hydroxy-phenyl-[2]thienyl-acetoxy)-ethyl]-methyl-ammonium,bromide
• F-70
• Nibitor
• Oxitefonium
• CHEMBL2107033
• Bromure d'oxitefonium [INN-French]
• Q27266395
• Ammonium, diethyl(2-hydroxyethyl)methyl-, bromide, alpha-phenyl-2-thiopheneglycolate
• 75L83V3XCF
• Oxitefonium bromide [INN]
• SCHEMBL2733669
• Ethanaminium, N,N-diethyl-2-((hydroxyphenyl-2-thienylacetyl)oxy)-N-methyl-, bromide
• ETHANAMINIUM, N,N-DIETHYL-2-((2-HYDROXY-2-PHENYL-2-(2-THIENYL)ACETYL)OXY)-N-METHYL-, BROMIDE (1:1)
• N,N-Diethyl-N-methyl-2-(alpha-(2-thienyl)mandelcycloxy)ethylammoniumbromid
• NS00052425
• Oxitefonii bromidum
• EINECS 241-688-4
• Bromomethylate de 2-phenyl 2-(2'-thienyl) glycolate de beta-diethylaminoethyle [French]
• Diethyl(2-hydroxyethyl)methylammonium bromide alpha-phenyl-2-thiopheneglycolate
• F 70
• Oxitefonii bromidum [INN-Latin]
• Bromure d'oxitefonium
• DIETHYL(2-HYDROXYETHYL)METHYLAMMONIUM BROMIDE .ALPHA.-PHENYL-2-THIOPHENEGLYCOLATE
• N,N-Diethyl-2-{[hydroxy(phenyl)(thiophen-2-yl)acetyl]oxy}-N-methylethan-1-aminium bromide
• DTXSID60938875
• Bromuro de oxitefonio [INN-Spanish]
• Bromure d-oxitefonium [French]
• Bromuro de oxitefonio
• UNII-75L83V3XCF
• 17692-63-6
• diethyl-[2-(2-hydroxy-2-phenyl-2-thiophen-2-ylacetyl)oxyethyl]-methylazanium;bromide
• Bromure d-oxitefonium
• Bromomethylate de 2-phenyl 2-(2'-thienyl) glycolate de beta-diethylaminoethyle

• Inchi： 1S/C19H26NO3S.BrH/c1-4-20(3,5-2)13-14-23-18(21)19(22,17-12-9-15-24-17)16-10-7-6-8-11-16;/h6-12,15,22H,4-5,13-14H2,1-3H3;1H/q+1;/p-1
• InChI Key： QTBFZNSOXHKZOD-UHFFFAOYSA-M
• SMILES： [Br-].S1C=CC=C1C(C1C=CC=CC=1)(C(=O)OCC[N+](C)(CC)CC)O

Computed Properties

• Exact Mass: 427.08200
• Monoisotopic Mass: 427.08168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 0.01760